Cas no 97051-60-0 (Octyl 4-formylbenzoate)

• Product Name: Octyl 4-formylbenzoate
• CAS No: 97051-60-0
• MF: C₁₆H₂₂O₃
• MW: 262.344085216522
• CID: 2820169
• PubChem ID: 13404982
• Update Time: 2025-04-21

Octyl 4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• DTXSID80539722
• SCHEMBL9762364
• OCTYL 4-FORMYLBENZOATE
• 97051-60-0
• BJRYGRGGLTYREP-UHFFFAOYSA-N
• p-octyloxycarbonylbenzaldehyde
• Octyl 4-formylbenzoate

• Inchi： 1S/C16H22O3/c1-2-3-4-5-6-7-12-19-16(18)15-10-8-14(13-17)9-11-15/h8-11,13H,2-7,12H2,1H3
• InChI Key： BJRYGRGGLTYREP-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C=O)=CC=1)=O)CCCCCCCC

Computed Properties

• Exact Mass: 262.15689456Da
• Monoisotopic Mass: 262.15689456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 43.4Ų